Cas no 66490-32-2 (6-chloro-3-methyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 6-chloro-3-methyl-1-benzothiophene-2-carboxylic acid
• CAS No: 66490-32-2
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD22490519
• CID: 4655083
• PubChem ID: 12398637
• Update Time: 2025-08-05

6-chloro-3-methyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methylbenzo[b]thiophene-2-carboxylic acid
• 6-chloro-3-methylbenzothiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylic acid, 6-chloro-3-methyl-
• 6-chloro-3-methyl-1-benzothiophene-2-carboxylic acid
• AS-42361
• 6-CHLORO-3-METHYLBENZO[B]THIOPHENE-2-CARBOXYLICACID
• AKOS024171798
• MFCD22490519
• EN300-7412936
• DA-41753
• SCHEMBL12153769
• DTXSID701218875
• 66490-32-2

• MDL： MFCD22490519
• Inchi： 1S/C10H7ClO2S/c1-5-7-3-2-6(11)4-8(7)14-9(5)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： QEINRGCVGFKPIW-UHFFFAOYSA-N
• SMILES： C12=CC(Cl)=CC=C1C(C)=C(C(O)=O)S2

Computed Properties

• Exact Mass: 225.9855283g/mol
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 6-chloro-3-methyl-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 6-Chloro-3-methyl-1-benzothiophene-2-carboxylic acid (CAS No. 66490-32-2)

6-Chloro-3-methyl-1-benzothiophene-2-carboxylic acid (CAS No. 66490-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiophene derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 6-position and a methyl group at the 3-position, which contribute to its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "benzothiophene derivatives synthesis" or "6-chloro-3-methyl-1-benzothiophene-2-carboxylic acid uses," highlighting its relevance in modern chemical studies.

The compound's carboxylic acid functional group makes it a versatile intermediate in organic synthesis. It is often explored for its role in the development of heterocyclic compounds, which are pivotal in drug discovery and material science. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of such derivatives to minimize environmental impact. Searches related to "sustainable synthesis of benzothiophene carboxylic acids" reflect this growing concern among chemists.

In the pharmaceutical sector, 6-Chloro-3-methyl-1-benzothiophene-2-carboxylic acid is investigated for its potential as a building block in bioactive molecules. Its structural motifs are found in compounds with reported antimicrobial and anti-inflammatory properties. Queries like "benzothiophene-based drug candidates" or "CAS 66490-32-2 pharmacological applications" are common among researchers aiming to leverage its scaffold for therapeutic development.

From an analytical perspective, the compound's purity and stability are critical for reproducible results. Techniques such as HPLC and NMR spectroscopy are routinely employed to characterize 6-Chloro-3-methyl-1-benzothiophene-2-carboxylic acid. Laboratories often search for "analytical methods for benzothiophene derivatives" to ensure accurate quality control. Additionally, its solubility and crystallization behavior are frequently studied to optimize formulation processes.

The agrochemical industry also explores this compound for its potential in crop protection agents. Its chloro and methyl substituents may enhance interactions with biological targets, making it a candidate for pesticide or herbicide development. Searches like "benzothiophene in agrochemicals" underscore this application. However, rigorous toxicity and environmental fate studies are essential to ensure compliance with regulatory standards.

Innovations in catalysis have further expanded the utility of 6-Chloro-3-methyl-1-benzothiophene-2-carboxylic acid. For instance, its use in cross-coupling reactions or as a ligand precursor is an active area of research. Queries such as "palladium-catalyzed benzothiophene functionalization" or "CAS 66490-32-2 in metal-organic frameworks" reflect these advanced applications. Such studies align with the broader demand for high-value chemical intermediates in industrial processes.

In summary, 6-Chloro-3-methyl-1-benzothiophene-2-carboxylic acid (CAS No. 66490-32-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity continue to inspire research, as evidenced by frequent searches for "benzothiophene carboxylic acid derivatives" and "66490-32-2 suppliers." As scientific advancements progress, this compound is poised to remain a key player in innovative chemical solutions.